Cas no 1322-50-5 (3-Pyridinecarboxamide,ar-(phenylmethyl)- (9CI))
1322-50-5 structure
Product Name:3-Pyridinecarboxamide,ar-(phenylmethyl)- (9CI)
CAS No:1322-50-5
MF:C13H12N2O
MW:212.247182846069
CID:212100
PubChem ID:98499
Update Time:2025-04-19
3-Pyridinecarboxamide,ar-(phenylmethyl)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarboxamide,ar-(phenylmethyl)- (9CI)
- N-BENZYLNICOTINAMIDE
- N-benzylpyridine-3-carboxamide
- 219-705-1
- nicotinic acid benzylamide
- 3-Pyridinecarboxamide,N-(phenylmethyl)-
- 2503-55-1
- 3-Pyridinecarboxamide, ar-(phenylmethyl)- (9CI)
- BENZYL NICOTINAMIDE
- NSC 59992
- Nicotinamide, N-benzyl-
- Oprea1_664249
- NS00027796
- CHEMBL1739820
- Z27749516
- AKOS002167603
- NSC59992
- DTXSID0062476
- 3-Pyridinecarboxamide, N-(phenylmethyl)-
- UNII-HF1W0213QP
- NSC-59992
- CBDivE_012405
- SCHEMBL354041
- EINECS 219-705-1
- Q27279899
- 1322-50-5
- HMS1749G04
- HF1W0213QP
-
- Inchi： 1S/C13H12N2O/c16-13(12-7-4-8-14-10-12)15-9-11-5-2-1-3-6-11/h1-8,10H,9H2,(H,15,16)
- InChI Key： JIAOUYONZMRJJD-UHFFFAOYSA-N
- SMILES： O=C(C1C=NC=CC=1)NCC1C=CC=CC=1
Computed Properties
- Exact Mass: 212.09506
- Monoisotopic Mass: 212.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: nothing
- Topological Polar Surface Area: 42Ų
Experimental Properties
- Density: 1.155
- Boiling Point: 457.9°C at 760 mmHg
- Flash Point: 230.7°C
- Refractive Index: 1.595
- PSA: 41.99
3-Pyridinecarboxamide,ar-(phenylmethyl)- (9CI) Related Literature
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Philip L. Hentall,Nadine Flowers,Timothy D. H. Bugg adenine dinucleotide (NADH) analogue. Philip L. Hentall Nadine Flowers Timothy D. H. Bugg Chem. Commun. 2001 2098
-
Francis D'Souza,Osamu Ito Chem. Soc. Rev. 2012 41 86
-
Luca Rocchigiani,Peter H. M. Budzelaar,Manfred Bochmann Chem. Sci. 2019 10 2633
-
Atula S. D. Sandanayaka,Eranda Maligaspe,Taku Hasobe,Osamu Ito,Francis D'Souza Chem. Commun. 2010 46 8749
-
Elliot Campbell,Matthew Meredith,Shelley D. Minteer,Scott Banta Chem. Commun. 2012 48 1898
1322-50-5 (3-Pyridinecarboxamide,ar-(phenylmethyl)- (9CI)) Related Products
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